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An In-depth Examination of the Physicochemical Stability of Ceftazidime-d5 in Solid and
Solution States

This technical guide provides a comprehensive overview of the stability of Ceftazidime-d5, a
deuterated analog of the third-generation cephalosporin antibiotic, ceftazidime. The information
presented herein is intended for researchers, scientists, and drug development professionals.
While the available literature primarily focuses on ceftazidime, the stability data is considered
highly relevant to Ceftazidime-d5 due to the nature of isotopic labeling, which is not expected
to significantly impact the compound's susceptibility to degradation.

Solid-State Stability

Ceftazidime, typically available as a pentahydrate, is known to be stable in its solid, crystalline
form when protected from humidity and light.[1][2][3] However, exposure to elevated
temperatures and certain environmental conditions can lead to degradation.

A study on ceftazidime powder for injection demonstrated good stability under accelerated
thermal and photodegradation conditions when compared to its reconstituted solution.[1] In the
solid state, ceftazidime was found to be relatively stable when protected from humidity.[1] One
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study showed that at 45°C with visible radiation, only about 8% of the drug degraded after 28
days, and under ultraviolet radiation, the loss was approximately 5%.[1]

Table 1: Summary of Solid-State Stability Data for Ceftazidime

Condition Duration Degradation Reference
45°C with visible

o 28 days ~8% [1]
radiation

Ultraviolet radiation

28 days ~5% [1]
(254 nm)
High temperature and - Unstable, exhibits

Not specified ) [2]
vacuum transformation

Solution Stability

The stability of Ceftazidime-d5 in solution is a critical factor for its handling, storage, and
administration in experimental settings. The primary degradation pathway in aqueous solutions
is the hydrolysis of the B-lactam ring, a characteristic instability of -lactam antibiotics.[4][5][6]
This degradation is influenced by several factors, including pH, temperature, concentration,
and the presence of other substances.

Effect of Temperature

Elevated temperatures significantly accelerate the degradation of ceftazidime in solution.[6][7]
For optimal stability, reconstituted solutions should be stored at controlled room temperature or
under refrigeration.

Table 2: Effect of Temperature on Ceftazidime Solution Stability
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Temperatur Concentrati  Solvent/Veh

. Duration Stability Reference
e on icle
4-12% <10%
<25°C Aqueous 24 hours ] [6][71I8]
(wt/vol) degradation
12 mg/mL & ) >90%
32°C 0.9% Saline 12 hours o 9]
25 mg/mL remaining
100 & 200 , >90%
4°C Sterile Water 96 hours o [10]
mg/mL remaining
100 & 200 _ >90%
21-23°C Sterile Water 8 hours o [10]
mg/mL remaining
100 & 200 _ >90%
-20°C Sterile Water 91 days o [10]
mg/mL remaining
N ~85%
45°C Not specified  Aqueous 24 hours ) [1]
degradation
Effect of pH

The pH of the solution is a crucial determinant of ceftazidime stability. The degradation of the [3-
lactam ring is catalyzed by both hydroxide (OH™) ions in basic conditions and hydronium
(HsO*) ions in acidic conditions.[4][11] Studies have shown that ceftazidime is susceptible to
degradation in acidic, neutral, and basic solutions.[4][11] Exposure to a pH of <4 can result in
immediate precipitation.[6]

Degradation Pathways and Products

The degradation of ceftazidime in aqueous solutions proceeds through several pathways,
including the opening of the (-lactam ring, hydrolysis of the substituent at C-3, and
epimerization at C-6 or C-7.[4][11] A significant and toxic degradation product is pyridine, which
is formed in acidic, basic, and neutral solutions.[4][9][11][12] Another identified degradation
product is the A2-ceftazidime isomer.[12]

Figure 1. Simplified degradation pathways of Ceftazidime-d5 in aqueous solution.
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Experimental Protocols

The stability of ceftazidime is typically assessed using stability-indicating analytical methods,
most commonly High-Performance Liquid Chromatography (HPLC).[4][10][12][13][14][15]
Microbiological assays have also been employed to determine the remaining potency of the
antibiotic.[1]

General Protocol for Stability Testing of Ceftazidime-d5
Solution

The following is a generalized workflow for assessing the stability of a Ceftazidime-d5 solution.

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://pubmed.ncbi.nlm.nih.gov/9821392/
https://pubmed.ncbi.nlm.nih.gov/1471643/
https://pubmed.ncbi.nlm.nih.gov/10701968/
https://www.slideshare.net/slideshow/stability-indicating-analytical-method-development-and-validation-for-estimation-of-ceftazidime-and-avibactam-in-bulk-and-pharmaceutical-dosage-form-using-rphplc/206677644
https://scispace.com/pdf/stability-study-and-degradation-kinetics-of-ceftazidime-in-1hjbshprjk.pdf
https://www.researchgate.net/publication/375799485_Analytical_Method_Development_and_Validation_of_Ceftazidime_Pentahydrate_and_Tazobactam_Sodium_by_RP-HPLC_Method_in_Bulk_and_Dosage_forms
http://article.sapub.org/10.5923.j.aac.20120201.01.html
https://www.benchchem.com/product/b15555147/docs?utm_src=pdf-body#stability-of-ceftazidime-d5-a-technical-guide-for-researchers
https://www.benchchem.com/product/b15555147/docs?utm_src=pdf-body#stability-of-ceftazidime-d5-a-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555147?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Sample Preparation

Prepare Ceftazidime-d5 solution
in desired solvent and concentration

Store samples under
specific conditions
(Temperature, Light, pH)

Withdraw aliquots
at defined time points

Analyze by stability-indicating
method (e.g., HPLC)

Data Interpretation

Quantify remaining
Ceftazidime-d5 and
degradation products

l

Determine degradation kinetics
and shelf-life

Click to download full resolution via product page

Figure 2. General experimental workflow for Ceftazidime-d5 solution stability testing.

Example HPLC Method for Ceftazidime Stability

While specific parameters may vary, a typical Reverse-Phase HPLC (RP-HPLC) method for

ceftazidime analysis involves:

¢ Column: C18 column (e.g., 250mm x 4.6mm, 5um).[15]
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» Mobile Phase: A mixture of an aqueous buffer (e.g., phosphate buffer, orthophosphoric acid)
and an organic solvent (e.g., acetonitrile).[15]

o Flow Rate: Typically around 1.0 mL/min.[15]
o Detection: UV detection at a specific wavelength (e.g., 254 nm).[1]
« Injection Volume: A defined volume of the sample solution (e.g., 20 pL).[11]

Stress degradation studies are often performed to validate the stability-indicating nature of the
analytical method. This involves subjecting the drug to harsh conditions (e.g., strong acid,
strong base, oxidation, heat, light) to ensure that the degradation products are well-separated
from the parent compound.[15]

Recommendations for Handling and Storage

Based on the available data, the following recommendations are provided for handling and
storing Ceftazidime-d5:

e Solid Form: Store in a cool, dry place, protected from light. The original container should be
kept tightly sealed to prevent moisture uptake.

e Solution Form:

[¢]

Reconstituted solutions should be used as soon as possible.
o For short-term storage, refrigeration at 2-8°C is recommended.

o If longer-term storage is necessary, freezing the solution at -20°C or below may be an
option, but freeze-thaw stability should be confirmed for the specific solvent system.[10]

o Avoid exposure to high temperatures and direct sunlight.

o Use of buffered solutions may help to maintain a stable pH, but compatibility should be
verified.

o Protect solutions from light by using amber vials or by wrapping the container in foil.[7]
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In conclusion, while Ceftazidime-d5 is expected to exhibit similar stability characteristics to
ceftazidime, it is crucial for researchers to be aware of its inherent instability in solution. Proper
handling and storage, as outlined in this guide, are essential to ensure the integrity and
reliability of experimental results. For critical applications, it is advisable to perform in-house
stability studies under the specific experimental conditions to be used.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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